Cas no 97146-00-4 (N'-[(4-Bromophenyl)methyl]propane-1,3-diamine)

• Product Name: N'-[(4-Bromophenyl)methyl]propane-1,3-diamine
• CAS No: 97146-00-4
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 2127355
• Update Time: 2023-08-04

N'-[(4-Bromophenyl)methyl]propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(4-bromobenzyl)propane-1,3-diamine
• N'-[(4-Bromophenyl)methyl]propane-1,3-diamine

• Inchi： 1S/C10H15BrN2/c11-10-4-2-9(3-5-10)8-13-7-1-6-12/h2-5,13H,1,6-8,12H2
• InChI Key： HMBCWGBXTKKVKZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNCCCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Topological Polar Surface Area: 38